Cas no 2649055-35-4 (2-(cyclopropylmethyl)-3-isocyanatopropanoic acid)

• Product Name: 2-(cyclopropylmethyl)-3-isocyanatopropanoic acid
• CAS No: 2649055-35-4
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 6396856
• PubChem ID: 165527429
• Update Time: 2025-05-21

2-(cyclopropylmethyl)-3-isocyanatopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-3-isocyanatopropanoic acid
• 2649055-35-4
• EN300-1458764

• Inchi： 1S/C8H11NO3/c10-5-9-4-7(8(11)12)3-6-1-2-6/h6-7H,1-4H2,(H,11,12)
• InChI Key： CMUOPYMYWMUAQR-UHFFFAOYSA-N
• SMILES： OC(C(CN=C=O)CC1CC1)=O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.7Ų

Additional information on 2-(cyclopropylmethyl)-3-isocyanatopropanoic acid

2-(Cyclopropylmethyl)-3-Isocyanatopropanoic Acid (CAS No: 2649055-35-4)

The compound 2-(cyclopropylmethyl)-3-isocyanatopropanoic acid (CAS No: 2649055-35-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile reactivity and applicability in advanced chemical synthesis. The isocyanate group and the cyclopropylmethyl substituent are key features that contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of isocyanate-containing compounds in the development of high-performance polymers and coatings. The cyclopropylmethyl group, a strained three-membered ring structure, introduces mechanical strength and thermal stability to the molecule. These properties make 2-(cyclopropylmethyl)-3-isocyanatopropanoic acid an ideal candidate for applications in polymer synthesis, particularly in the creation of lightweight, durable materials for aerospace and automotive industries.

In addition to its industrial applications, this compound has shown promise in the field of drug discovery. The isocyanate group can undergo various transformations, enabling the synthesis of bioactive molecules with potential therapeutic effects. Researchers have explored its use in designing inhibitors for enzymes involved in neurodegenerative diseases, leveraging its structural flexibility and reactivity.

The synthesis of 2-(cyclopropylmethyl)-3-isocyanatopropanoic acid involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. The integration of green chemistry principles in its production has been a focus of recent research, aiming to minimize environmental impact while maintaining high yields and purity.

From a structural perspective, the molecule's propanoic acid backbone provides a platform for further functionalization. This allows chemists to tailor its properties for specific applications, such as enhancing biocompatibility or improving solubility. The combination of these features positions 2-(cyclopropylmethyl)-3-isocyanatopropanoic acid as a valuable building block in modern chemical research.

Looking ahead, ongoing research is exploring the use of this compound in advanced materials such as self-healing polymers and stimuli-responsive systems. Its ability to participate in multiple types of chemical reactions makes it a versatile tool for innovation across diverse scientific disciplines.

In conclusion, 2-(cyclopropylmethyl)-3-isocyanatopropanoic acid (CAS No: 2649055-35-4) is a compound with immense potential due to its unique structure and reactivity. Its applications span from industrial materials to biomedical research, underscoring its importance in contemporary chemistry. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping future advancements in science and technology.